(Butan-2-yl)[(pyridin-4-yl)methyl]amine dihydrochloride
Overview
Description
“(Butan-2-yl)[(pyridin-4-yl)methyl]amine dihydrochloride” is a chemical compound . It is related to pyridin-4-yl compounds, which have been studied for their potential use in various fields of research and industry.
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” such as its density, melting point, boiling point, molecular formula, molecular weight, and other physical properties can be found in chemical databases .Scientific Research Applications
Catalytic and Polymerization Applications
- Group 10 Metal Complexes : (Butan-2-yl)[(pyridin-4-yl)methyl]amine dihydrochloride derivatives, such as tert-butyl(4-methyl-pyridin-2-yl)amine, are utilized in synthesizing Group 10 metal aminopyridinato complexes. These complexes exhibit remarkable activity as catalysts in aryl-Cl activation and polymerization of hydrosilanes, forming soluble, linear poly(methylsilane) (Deeken et al., 2006).
Electrochemical and Conductive Polymer Research
- Multicolored Electrochromic Devices : Derivatives of this compound, like 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)butan-1-amine, are key in fabricating multicolored electrochromic devices. These compounds, when copolymerized with other materials like EDOT, enhance color schemes and improve properties such as redox stability and switching times in electrochromic devices (Yagmur et al., 2013).
Synthesis of Novel Organic Compounds
- Derivative Synthesis : Various derivatives of this compound are synthesized for different applications. For instance, synthesis of 1-methyl-8-(pyridin-2-yl)-3,6-diazahomoadamantane and its derivatives offer functional groups for further chemical modifications (Kuznetsov et al., 2010).
Molecular Complexation and Ligand Studies
- Ligand Synthesis for Metal Ion Transport : this compound derivatives are used in synthesizing cationic ligand surfactants. These are potent in facilitating selective metal ion transport through bulk liquid membranes, showcasing their utility in separation and purification processes (Svobodová et al., 2005).
Biomedical and Pharmaceutical Research
- Nucleoside Modification and Complexation : Derivatives of this compound are employed in modifying nucleosides like thymidine and uridine. These modifications lead to the formation of bifunctional chelators, which can be complexed with metals like rhenium tricarbonyl for potential biomedical applications (Wei et al., 2005).
Future Directions
The future directions for the study of “(Butan-2-yl)[(pyridin-4-yl)methyl]amine dihydrochloride” and related compounds could involve further exploration of their potential uses in various fields of research and industry. For instance, pyridin-4-yl compounds have potential implications in nonlinear optics .
properties
IUPAC Name |
N-(pyridin-4-ylmethyl)butan-2-amine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.2ClH/c1-3-9(2)12-8-10-4-6-11-7-5-10;;/h4-7,9,12H,3,8H2,1-2H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAIMEMMOGGKSRK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=CC=NC=C1.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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